Cas no 67001-72-3 (2H-1,3,5-Triazepin-2-one, hexahydro-1,5-bis(phenylmethyl)-4-thioxo-)

• Product Name: 2H-1,3,5-Triazepin-2-one, hexahydro-1,5-bis(phenylmethyl)-4-thioxo-
• CAS No: 67001-72-3
• MF: C₁₈H₁₉N₃OS
• MW: 325.42796254158
• CID: 1713520
• Update Time: 2024-08-31

2H-1,3,5-Triazepin-2-one, hexahydro-1,5-bis(phenylmethyl)-4-thioxo- Chemical and Physical Properties

Names and Identifiers

• 2H-1,3,5-Triazepin-2-one, hexahydro-1,5-bis(phenylmethyl)-4-thioxo-

• Inchi： 1S/C18H19N3OS/c22-17-19-18(23)21(14-16-9-5-2-6-10-16)12-11-20(17)13-15-7-3-1-4-8-15/h1-10H,11-14H2,(H,19,22,23)
• InChI Key： MOSCMVOWAZOIBM-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCN(CC2=CC=CC=C2)C(=S)NC1=O

Computed Properties

• Exact Mass: 325.12507

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• PSA: 35.58
• pka: 8.75±0.20(Predicted)